Cas no 199125-36-5 (3-cyclopropyl-1H-pyrazol-5-ol)

• Product Name: 3-cyclopropyl-1H-pyrazol-5-ol
• CAS No: 199125-36-5
• MF: C₆H₈N₂O
• MW: 124.1405210495
• MDL: MFCD22383692
• CID: 1037908
• PubChem ID: 12065262
• Update Time: 2025-05-22

3-cyclopropyl-1H-pyrazol-5-ol Chemical and Physical Properties

Names and Identifiers

• 5-Cyclopropyl-1H-pyrazol-3(2H)-one
• 5-cyclopropyl-1,2-dihydropyrazol-3-one
• 5-Cyclopropyl-1,2-dihydro-3H-pyrazol-3-one
• 5-cyclopropyl-3-hydroxypyrazole
• 3-cyclopropyl-1H-pyrazol-5-ol
• SCHEMBL1531259
• DTXSID70476793
• AKOS016008319
• MFCD21362335
• 5-cyclopropyl-1H-pyrazol-3-ol
• EN300-206654
• AKOS015365648
• SCHEMBL8303399
• Z2037267123
• 199125-36-5
• F8884-1601
• 5-cyclopropyl-2,3-dihydro-1H-pyrazol-3-one
• CS-0210930
• AM806501
• DB-340859
• AS-66247

• MDL： MFCD22383692
• Inchi： 1S/C6H8N2O/c9-6-3-5(7-8-6)4-1-2-4/h3-4H,1-2H2,(H2,7,8,9)
• InChI Key： ONAVRRIFDWJRIC-UHFFFAOYSA-N
• SMILES： O=C1C=C(C2CC2)NN1

Computed Properties

• Exact Mass: 124.06400
• Monoisotopic Mass: 124.063662883g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 182
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 41.1Ų

Experimental Properties

• PSA: 48.91000
• LogP: 0.99270

Additional information on 3-cyclopropyl-1H-pyrazol-5-ol

3-Cyclopropyl-1H-pyrazol-5-ol (CAS No. 199125-36-5): A Versatile Heterocyclic Compound in Modern Chemistry

In the realm of heterocyclic chemistry, 3-cyclopropyl-1H-pyrazol-5-ol (CAS No. 199125-36-5) has emerged as a compound of significant interest due to its unique structural features and broad applicability. This pyrazole derivative, characterized by a cyclopropyl substituent and a hydroxyl group at the 5-position, serves as a key intermediate in pharmaceutical, agrochemical, and material science research. Its molecular framework, combining a pyrazole core with a cyclopropyl ring, offers a balance of stability and reactivity, making it a valuable building block for synthetic chemists.

The growing demand for 3-cyclopropyl-1H-pyrazol-5-ol is reflected in its increasing presence in academic and industrial research. Recent studies highlight its role in the development of bioactive molecules, particularly in the design of enzyme inhibitors and receptor modulators. For instance, its structural motif is frequently explored in the context of kinase inhibition, a hot topic in drug discovery for cancer and inflammatory diseases. Researchers are also investigating its potential in sustainable chemistry, aligning with the global push for greener synthetic methodologies.

One of the most searched questions related to 3-cyclopropyl-1H-pyrazol-5-ol revolves around its synthesis methods. Common approaches include the condensation of cyclopropyl hydrazine with β-keto esters or the cyclization of appropriately substituted precursors. Optimizing these routes for high yield and low environmental impact remains a focus, as industries seek to reduce waste and energy consumption. Additionally, the compound’s solubility and stability under various conditions are frequently queried, underscoring its practical challenges in formulation.

Beyond pharmaceuticals, 3-cyclopropyl-1H-pyrazol-5-ol finds applications in agrochemicals, where its derivatives are evaluated for pest control and plant growth regulation. The cyclopropyl group is known to enhance the bioavailability and metabolic resistance of such compounds, making them attractive candidates for next-generation crop protection agents. This aligns with the rising interest in precision agriculture and sustainable farming, topics dominating environmental and agricultural forums.

In material science, the compound’s ability to act as a ligand or coordination center for metal ions has sparked curiosity. Its chelating properties are exploited in the design of catalysts and luminescent materials, areas gaining traction due to advancements in renewable energy and optoelectronics. Questions about its thermal stability and compatibility with polymers are common among material scientists exploring its integration into functional materials.

From a regulatory perspective, 3-cyclopropyl-1H-pyrazol-5-ol is not classified as a hazardous substance, which simplifies its handling and transportation. However, researchers emphasize the importance of proper storage (e.g., in cool, dry environments) to maintain its integrity over time. This practical advice is often sought by laboratories and manufacturers aiming to scale up production while ensuring quality control.

Looking ahead, the versatility of 3-cyclopropyl-1H-pyrazol-5-ol ensures its continued relevance in interdisciplinary research. Whether in drug discovery, green chemistry, or advanced materials, this compound exemplifies how small molecules can drive innovation across diverse fields. As synthetic methodologies evolve and analytical techniques improve, deeper insights into its structure-activity relationships and mechanistic pathways will undoubtedly unlock new applications.